11,11-DIMETHYL-8-(3-METHYLTHIOPHEN-2-YL)-7H,8H,9H,10H,11H,12H-CYCLOHEXA[A]4,7-PHENANTHROLIN-9-ONE

• IUPAC Name: 11,11-dimethyl-8-(3-methylthiophen-2-yl)-7,8,10,12-tetrahydrobenzo[a][4,7]phenanthrolin-9-one
• InChI: InChI=1S/C23H22N2OS/c1-13-8-10-27-22(13)21-20-15(11-23(2,3)12-18(20)26)19-14-5-4-9-24-16(14)6-7-17(19)25-21/h4-10,21,25H,11-12H2,1-3H3
• InChI Key: LXDNCMFCWLSUAO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C2C3=C(CC(CC3=O)(C)C)C4=C(N2)C=CC5=C4C=CC=N5
• Molecular Formula: C23H22N2OS
• Molecular Weight: 374.5 g/mol

Description

11,11-DIMETHYL-8-(3-METHYLTHIOPHEN-2-YL)-7H,8H,9H,10H,11H,12H-CYCLOHEXA[A]4,7-PHENANTHROLIN-9-ONE is a complex organic compound that has garnered interest in various fields of scientific research. This compound is characterized by its unique structure, which includes a cyclohexa[a]phenanthrolin core with a methylthiophene substituent. Its distinct chemical properties make it a valuable subject for studies in chemistry, biology, and industrial applications.

Preparation Methods

The synthesis of 11,11-DIMETHYL-8-(3-METHYLTHIOPHEN-2-YL)-7H,8H,9H,10H,11H,12H-CYCLOHEXA[A]4,7-PHENANTHROLIN-9-ONE involves several steps. One common synthetic route includes the following steps:

Starting Materials: The synthesis begins with the preparation of the cyclohexa[a]phenanthrolin core.

Substitution Reaction:

Cyclization: The final step involves cyclization to form the complete structure of the compound.

Chemical Reactions Analysis

11,11-DIMETHYL-8-(3-METHYLTHIOPHEN-2-YL)-7H,8H,9H,10H,11H,12H-CYCLOHEXA[A]4,7-PHENANTHROLIN-9-ONE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The methylthiophene group can undergo substitution reactions with electrophiles or nucleophiles under appropriate conditions.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperatures. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

11,11-DIMETHYL-8-(3-METHYLTHIOPHEN-2-YL)-7H,8H,9H,10H,11H,12H-CYCLOHEXA[A]4,7-PHENANTHROLIN-9-ONE has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: The compound’s unique properties make it useful in the development of new materials and industrial processes.

Mechanism of Action

The mechanism of action of 11,11-DIMETHYL-8-(3-METHYLTHIOPHEN-2-YL)-7H,8H,9H,10H,11H,12H-CYCLOHEXA[A]4,7-PHENANTHROLIN-9-ONE involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

When compared to similar compounds, 11,11-DIMETHYL-8-(3-METHYLTHIOPHEN-2-YL)-7H,8H,9H,10H,11H,12H-CYCLOHEXA[A]4,7-PHENANTHROLIN-9-ONE stands out due to its unique structure and properties. Similar compounds include:

Cyclohexa[a]phenanthrolin derivatives: These compounds share the core structure but differ in their substituents.

Methylthiophene derivatives: Compounds with similar substituents but different core structures.

The uniqueness of 11,11-DIMETHYL-8-(3-METHYLTHIOPHEN-2-YL)-7H,8H,9H,10H,11H,12H-CYCLOHEXA[A]4,7-PHENANTHROLIN-9-ONE lies in its combination of the cyclohexa[a]phenanthrolin core with the methylthiophene group, which imparts distinct chemical and biological properties.